Cas no 14916-79-1 (3-Heyptyn-1-ol)

3-Heyptyn-1-ol Properties

Names and Identifiers

• 3-Heptyn-1-ol
• hept-3-yn-1-ol
• 3-HEPTYNE-1-OL
• TIMTEC-BB SBB008799
• 3-Heptyn-1-ol,98%
• FS-3936
• AI3-37261
• MFCD00039551
• FT-0615776
• EN300-7424506
• EINECS 238-985-6
• 3-Heptyn-1-ol, 98%
• AKOS015839484
• A884297
• 14916-79-1
• CS-0143649
• H0457
• HO(CH2)2C=C(CH2)2CH3
• D90878
• SCHEMBL487358
• 36146 3-Heptyn-1-ol
• NS00052638
• DTXSID90164185
• DB-042971
• Hept-3-yn-1-ol
• 3-HEPTYN-1-OL
• +Expand

• MDL： MFCD00039551
• InChIKey： PSWHODJVUOXHKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-3,6-7H2,1H3
• SMILES： CCCC#CCCO
• BRN： 1737178

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.089
• Heavy Atom Count: 8
• Complexity: 93.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.17230
• PSA: 20.23000
• Refractive Index: n20/D 1.456
• Boiling Point: 111°C/70mmHg(lit.)
• Melting Point: -20.62°C (estimate)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, halogens.
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Density: 0.920 g/mL at 25 °C

3-Heyptyn-1-ol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1987
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38

3-Heyptyn-1-ol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons